N'-(4-chlorobenzylidene)naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C20H13ClN2O2
• Molecular Weight: 348.8 g/mol
• IUPAC Name: N-[(E)-(4-chlorophenyl)methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C20H13ClN2O2/c21-15-8-5-13(6-9-15)12-22-23-20(24)19-11-17-16-4-2-1-3-14(16)7-10-18(17)25-19/h1-12H,(H,23,24)/b22-12+
• InChI Key: VGDYCULWCHVBCA-WSDLNYQXSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)N/N=C/C4=CC=C(C=C4)Cl
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC=C(C=C4)Cl

Description

N-(4-chlorobenzylidene)naphtho[2,1-b]furan-2-carbohydrazide, commonly referred to as CBNU, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. CBNU belongs to the class of hydrazide derivatives and has shown promising results in the treatment of various diseases. In

Scientific Research Applications

CBNU has been extensively studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and Alzheimer's disease. In cancer research, CBNU has shown promising results in inhibiting the growth and proliferation of cancer cells. In diabetes research, CBNU has been shown to improve glucose tolerance and insulin sensitivity. In Alzheimer's disease research, CBNU has demonstrated neuroprotective effects by reducing oxidative stress and inflammation.

Mechanism of Action

The mechanism of action of CBNU is not fully understood, but it is believed to be mediated through the inhibition of various enzymes and signaling pathways. CBNU has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression. CBNU also inhibits the activity of protein tyrosine phosphatases, which play a role in cell signaling. Additionally, CBNU has been shown to activate the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
CBNU has been shown to have various biochemical and physiological effects. In cancer research, CBNU has been shown to induce apoptosis and cell cycle arrest in cancer cells. In diabetes research, CBNU has been shown to increase insulin sensitivity and decrease blood glucose levels. In Alzheimer's disease research, CBNU has been shown to reduce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

CBNU has several advantages for lab experiments, including its simple synthesis method and its potential therapeutic applications in various diseases. However, CBNU also has limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for CBNU research. One potential direction is to explore its potential therapeutic applications in other diseases, such as cardiovascular disease and neurodegenerative diseases. Another direction is to investigate the structure-activity relationship of CBNU and its analogs to develop more potent and selective compounds. Additionally, further studies are needed to understand the mechanism of action of CBNU and its potential toxicity in vivo.

Synthesis Methods

CBNU can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-chlorobenzaldehyde and 2-hydroxy-1-naphthaldehyde in the presence of hydrazine hydrate. The reaction occurs under reflux in ethanol, and the final product is obtained after purification through recrystallization.